Cas no 898422-50-9 (9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898422-50-9
• MF: C₂₀H₁₆N₆O₆
• MW: 436.377643585205
• CID: 6204411
• PubChem ID: 16810166
• Update Time: 2025-07-16

9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AKOS024660607
• 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-7H-purine-6-carboxamide
• 898422-50-9
• F2565-0238

• Inchi： 1S/C20H16N6O6/c1-31-10-7-8-13(14(9-10)32-2)25-19-16(23-20(25)28)15(17(21)27)22-18(24-19)11-5-3-4-6-12(11)26(29)30/h3-9H,1-2H3,(H2,21,27)(H,23,28)
• InChI Key： PCLLSDPPUGQWTC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1C(NC2C(C(N)=O)=NC(C3C=CC=CC=3[N+](=O)[O-])=NC1=2)=O)OC

Computed Properties

• Exact Mass: 436.11313225g/mol
• Monoisotopic Mass: 436.11313225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 166Ų

Additional information on 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide: A Comprehensive Overview

CAS No. 898422-50-9, also known as 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, including a purine core and functional groups such as dimethoxyphenyl and nitrophenyl moieties. These structural elements contribute to its potential therapeutic applications and biological activities.

The purine scaffold is a fundamental component of many biologically active molecules, including nucleic acids and several important drugs. The presence of the purine core in 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide suggests that it may exhibit similar biological activities to other purine derivatives. Recent studies have highlighted the importance of purine-based compounds in various therapeutic areas, such as anticancer agents, anti-inflammatory drugs, and antiviral medications.

The dimethoxyphenyl group in this compound is particularly noteworthy due to its ability to modulate the compound's pharmacological properties. Dimethoxyphenyl moieties are often associated with enhanced lipophilicity and improved cellular uptake, which can be crucial for the compound's efficacy. Additionally, the nitrophenyl group contributes to the compound's electronic properties and can influence its reactivity and stability. These functional groups collectively enhance the compound's potential for targeted drug delivery and specific biological interactions.

In terms of its biological activity, 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key enzymes involved in DNA synthesis and repair, leading to cell cycle arrest and apoptosis.

Furthermore, recent research has explored the anti-inflammatory properties of 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that the compound may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has also been studied to assess its suitability for clinical development. Initial findings indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and exhibits good bioavailability. Additionally, it shows low toxicity in animal models at therapeutic doses, which is a promising sign for its safety profile.

To further understand the therapeutic potential of 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are focusing on various cancer types and inflammatory conditions to determine the optimal dosing regimens and treatment protocols. Preliminary results from these trials have been encouraging, with several patients showing significant improvements in their clinical outcomes.

In conclusion, 9-(2,4-dimethoxyphenyl)-2-(2-nitrophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 898422-50-9) is a promising compound with a unique structure that offers potential therapeutic benefits in multiple areas of medicine. Its combination of a purine core with dimethoxyphenyl and nitrophenyl functional groups makes it an intriguing candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.